Cas no 20867-92-9 (Benzene,1-(4-bromo-2,3,5,6-tetrafluorophenoxy)-2,3,5,6-tetrafluoro-4-methoxy-)

• Product Name: Benzene,1-(4-bromo-2,3,5,6-tetrafluorophenoxy)-2,3,5,6-tetrafluoro-4-methoxy-
• CAS No: 20867-92-9
• MF: C₁₃H₃BrF₈O₂
• MW: 423.052951097488
• CID: 289850
• PubChem ID: 297579
• Update Time: 2025-04-19

Benzene,1-(4-bromo-2,3,5,6-tetrafluorophenoxy)-2,3,5,6-tetrafluoro-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(4-bromo-2,3,5,6-tetrafluorophenoxy)-2,3,5,6-tetrafluoro-4-methoxy-
• 1-bromo-2,3,5,6-tetrafluoro-4-(2,3,5,6-tetrafluoro-4-methoxyphenoxy)benzene
• (4-Brom-tetrafluorphenyl)-(tetrafluor-4-methoxy-phenyl)-ether
• AC1L6RU4
• NSC168762
• DTXSID70305019
• NSC-168762
• 1-bromo-2,3,5,6-tetrafluoro-4-(2,3,5,6-tetrafluoro-4-methoxy-phenoxy)benzene
• 20867-92-9

• Inchi： 1S/C13H3BrF8O2/c1-23-11-7(19)9(21)13(10(22)8(11)20)24-12-5(17)3(15)2(14)4(16)6(12)18/h1H3
• InChI Key： CAXUODDMXOVUBM-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=C(C(=C1F)F)OC1C(=C(C(=C(C=1F)F)OC)F)F)F)F

Computed Properties

• Exact Mass: 421.91879
• Monoisotopic Mass: 421.919
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.808
• Boiling Point: 237.3°Cat760mmHg
• Flash Point: 130.3°C
• Refractive Index: 1.484
• PSA: 18.46
• LogP: 5.36280